Cas no 111041-98-6 (1H-Benzimidazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-)

• Product Name: 1H-Benzimidazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-
• CAS No: 111041-98-6
• MF: C₁₂H₈N₄O₃
• MW: 256.216921806335
• CID: 199315
• PubChem ID: 135725
• Update Time: 2025-04-19

1H-Benzimidazol-1-amine,N-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-
• N-(benzimidazol-1-yl)-1-(5-nitrofuran-2-yl)methanimine
• 1H-benzimidazol-1-amine, N-[(1E)-(5-nitro-2-furanyl)methylene]-
• N-[(1E)-(5-nitro-2-furyl)methylene]-1H-benzimidazol-1-amine
• N-[(E)-(5-Nitro-2-furyl)methylene]-1H-benzimidazol-1-amine
• 1H-Benzimidazol-1-amine, N-((5-nitro-2-furanyl)methylene)-
• Oprea1_586602
• DTXSID90149457
• 111041-98-6

• Inchi： 1S/C12H8N4O3/c17-16(18)12-6-5-9(19-12)7-14-15-8-13-10-3-1-2-4-11(10)15/h1-8H
• InChI Key： ZWNLFJDPEKIOMC-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C=NN1C=NC2C=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.05974
• Monoisotopic Mass: 256.05964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1
• XLogP3: 2.7

Experimental Properties

• Density: 1.48
• Boiling Point: 465.8°Cat760mmHg
• Flash Point: 235.5°C
• Refractive Index: 1.709
• PSA: 86.46
• LogP: 2.94290

1H-Benzimidazol-1-amine,N-[(5-nitro-2-furanyl)methylene]- Security Information

• Safety Term：x."> Mutation data reported. When heated to decomposition it emits toxic vapors of NOx.